1-Bromo-3-methoxybenzene-d3

• Molecular Formula: C7H7BrO
• Molecular Weight: 190.05 g/mol
• InChI: InChI=1S/C7H7BrO/c1-9-7-4-2-3-6(8)5-7/h2-5H,1H3/i1D3
• InChIKey: PLDWAJLZAAHOGG-FIBGUPNXSA-N

1-Bromo-3-methoxybenzene-d3: A Stable Isotope-Labeled Building Block for Trace-Level Quantitation

1-Bromo-3-methoxybenzene-d3 (CAS 873928-72-4) is a deuterium-labeled aromatic halide . As a stable isotope-labeled (SIL) analog of the non-deuterated compound 1-bromo-3-methoxybenzene, it is distinguished by the replacement of three hydrogen atoms with deuterium atoms on the methoxy group . This compound is primarily utilized as an internal standard (IS) in mass spectrometry-based analytical workflows, including LC-MS and GC-MS, to improve the accuracy and precision of quantitative assays .

Workflow LC-MS/MS isotope dilution quantification

Selection Deuterated SIL-IS with +3 Da mass shift

Context Co-elution and matrix effect correction for trace analysis

Why Unlabeled 1-Bromo-3-methoxybenzene Cannot Replace the Deuterated Analog in Validated Quantitative Assays

Interchanging 1-bromo-3-methoxybenzene with its deuterated analog for use as an internal standard is not feasible due to a fundamental analytical requirement: an internal standard must be distinguishable from the target analyte [1]. While chemically and physically similar, the +3 Da mass shift of 1-bromo-3-methoxybenzene-d3 (MW 190.05) relative to the non-deuterated form (MW 187.04) provides a unique mass spectral signal that prevents co-elution and signal interference, which is essential for accurate quantitation . Using the unlabeled compound would make it indistinguishable from the native analyte, thereby compromising the integrity of the calibration curve and resulting in inaccurate quantification.

1-Bromo-3-methoxybenzene-d3

Unlabeled parent

MRM channel

+3 Da distinct mass, no interference

Co-elutes, identical transitions

Matrix correction

Matches analyte ion suppression/enhancement

Cannot correct variable matrix effects

Regulatory alignment

Preferred per bioanalytical validation guidelines

Surrogate IS may not meet method validation expectations

• [1] MtoZ Biolabs. (2025, February 27). How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard?. Retrieved from https://www.mtoz-biolabs.com/how-can-the-internal-standard-method-quantify-compounds-in-lc-ms-without-a-reference-standard.html View Source

Quantitative Evidence for the Selection of 1-Bromo-3-methoxybenzene-d3 as an Internal Standard

Molecular Weight Differentiation Between Deuterated and Non-Deuterated Forms

The deuterated analog, 1-Bromo-3-methoxybenzene-d3, exhibits a +3 Da mass shift compared to its non-deuterated counterpart, 1-bromo-3-methoxybenzene . This difference is critical for mass spectrometric detection and quantitation .

Isotopic enrichment

Class-level inference

≥99 atom % D

Minimizes background cross-talk in MRM

Supplier COA; verify for each lot

Evidence Dimension	Molecular Weight (MW)
Target Compound Data	190.05 g/mol
Comparator Or Baseline	187.04 g/mol
Quantified Difference	+3.01 Da
Conditions	Calculated based on molecular formula

Why This Matters

This quantifiable mass difference ensures the internal standard's signal does not overlap with the analyte's signal in a mass spectrometer, enabling accurate baseline resolution and quantification.

Vendor-Specified Isotopic Enrichment and Chemical Purity

The commercial product is specified with a high isotopic enrichment of 99 atom % D and a chemical purity of 98% . This level of enrichment ensures that the majority of the internal standard molecules have the expected +3 Da mass shift, minimizing background interference from unlabeled or partially labeled species.

Mass shift

Head-to-head

+3.02 Da vs unlabeled

Unambiguous MRM channel separation

Exceeds natural abundance M+2 envelope

Evidence Dimension	Isotopic Enrichment
Target Compound Data	99 atom % D
Comparator Or Baseline	0.0156 atom % D (natural abundance)
Quantified Difference	> 6,000-fold increase
Conditions	Vendor specification (C/D/N Isotopes)

Why This Matters

The specified high isotopic enrichment is a critical procurement parameter that directly correlates with the signal-to-noise ratio and quantitative accuracy of the resulting analytical method.

Long-Term Stability for Method Validation and Routine Use

The compound's stability is verified by the supplier for a period of up to three years under recommended storage conditions . This long-term stability is advantageous for longitudinal studies and method validation, reducing the frequency of re-qualification and re-purchase compared to less stable alternatives.

Co-elution

Class-level inference

ΔRT < 0.03 min (d3) analog > 0.1 min

Enables reliable matrix effect correction

Reversed-phase C18; method-specific verification needed

Evidence Dimension	Shelf Life
Target Compound Data	Stable for 3 years
Comparator Or Baseline	N/A (no direct comparator data)
Quantified Difference	N/A
Conditions	Storage at room temperature, per vendor SDS

Why This Matters

This documented stability supports consistent performance over time, a key factor for laboratories requiring reproducible analytical results and for procurement planning.

Spectral Similarity in Gas-Phase UV Absorption

A study on benzene isotopologues demonstrated that while increasing deuteration can slightly alter gas-phase UV absorption spectra, these differences are generally minor [1]. For a methyl-deuterated compound like 1-bromo-3-methoxybenzene-d3, this implies high spectral similarity to its non-deuterated counterpart, making it a suitable surrogate for method development and validation in techniques like Gas Chromatography-Vacuum Ultraviolet (GC-VUV) spectroscopy.

Re-analysis interval

Supporting evidence

3 years under recommended storage

Extended reference standard usability

Verify per SDS; protect from light

Evidence Dimension	UV Absorption Spectral Similarity
Target Compound Data	Minor spectral difference inferred
Comparator Or Baseline	Unlabeled Benzene
Quantified Difference	Increasing spectral difference with higher deuteration, but generally minor
Conditions	GC-VUV analysis of benzene isotopologues (125-240 nm)

Why This Matters

This class-level evidence supports the use of the deuterated compound as a reliable proxy for the unlabeled analyte in analytical method development, minimizing the need for separate method optimization.

• [1] R. P. Rodgers, et al. (2018). Investigation of gas phase absorption spectral similarity for stable-isotopically labeled compounds in the 125–240 nm wavelength range. Talanta, 177, 41-46. View Source

Optimal Applications for 1-Bromo-3-methoxybenzene-d3 in Analytical and Research Workflows

Quantitative LC-MS/MS Bioanalysis of Aromatic Analytes

1-Bromo-3-methoxybenzene-d3 serves as a near-ideal internal standard for the quantitative analysis of 1-bromo-3-methoxybenzene or structurally similar aryl bromides in complex biological matrices (e.g., plasma, urine, tissue homogenates). Its +3 Da mass shift provides unambiguous differentiation, while its high isotopic purity ensures a robust, interference-free signal for the construction of accurate calibration curves in pharmacokinetic or toxicokinetic studies.

GC-MS Trace Analysis in Environmental or Food Chemistry

In environmental monitoring or food safety analysis, where target analytes are often present at trace levels in complex sample matrices, 1-Bromo-3-methoxybenzene-d3 can be used as a surrogate standard. Its similar physicochemical properties to the native analyte, as inferred from class-level spectral data [1], help correct for analyte loss during sample preparation and matrix-induced ionization effects, thereby improving the accuracy and precision of the quantitative GC-MS method.

Monitoring Reaction Progress and Impurity Profiling in Chemical Synthesis

For synthetic chemists using 1-bromo-3-methoxybenzene as a building block, the deuterated analog can be employed as a standard for monitoring reaction progress or for quantifying low-level impurities in the final product by HPLC-MS or GC-MS. The defined long-term stability of the compound allows it to be used as a reliable reference material across multiple projects over an extended period.

Application

Selection Property

Validation Focus

LC-MS/MS quantification in research matrices

Deuterated ISTD with +3 Da shift

Matrix effect correction and LLOQ review

Stable isotope-resolved metabolomics

Methoxy-d3 mass label for metabolite tracking

Metabolic flux quantification and pathway mapping

Deuterated pharmaceutical intermediate synthesis

Remote label preserves coupling reactivity

Reaction yield comparability and MS tracking

Environmental monitoring research

Deuterated surrogate for complex matrix correction

Recovery consistency and long-term standard stability

• [1] R. P. Rodgers, et al. (2018). Investigation of gas phase absorption spectral similarity for stable-isotopically labeled compounds in the 125–240 nm wavelength range. Talanta, 177, 41-46. View Source